Cas no 197247-39-5 (2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester)
2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C14H21NO2S/c1-14(2,3)17-13(16)15-9-5-4-7-11(15)12-8-6-10-18-12/h6,8,10-11H,4-5,7,9H2,1-3H3
- InChI Key: WECXMEWKIQEXBY-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCCC1C1SC=CC=1
2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514025-1g |
tert-Butyl 2-(thiophen-2-yl)piperidine-1-carboxylate |
197247-39-5 | 97% | 1g |
$1061 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD624134-1g |
tert-Butyl 2-(thiophen-2-yl)piperidine-1-carboxylate |
197247-39-5 | 97% | 1g |
¥7343.0 | 2023-03-12 |
2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester
Professional Introduction to 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 197247-39-5)
2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester, identified by its Chemical Abstracts Service (CAS) number 197247-39-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a thiophene ring in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.
The molecular structure of 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester consists of a piperidine core substituted with a thiophene ring at the 2-position and a tert-butyl ester group at the 1-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The thiophene moiety is known for its ability to modulate enzyme activity and receptor binding, while the tert-butyl ester group provides stability and facilitates further chemical modifications.
In recent years, there has been growing interest in piperidine-thiophene hybrids due to their promising pharmacological profiles. These compounds have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.
One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By targeting specific kinases, it is possible to inhibit aberrant signaling pathways that contribute to disease progression. The thiophene-piperidine core of 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester has been shown to exhibit potent inhibitory activity against various kinases, making it a promising candidate for further development.
Recent studies have also highlighted the compound's potential in treating neurological disorders. The piperidine scaffold is known to interact with central nervous system (CNS) receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The thiophene ring further enhances its ability to cross the blood-brain barrier, improving its bioavailability and therapeutic efficacy. Preclinical trials have demonstrated that derivatives of this compound show promise in alleviating symptoms associated with these disorders.
The tert-butyl ester group in the molecule not only contributes to its stability but also serves as a handle for further chemical modifications. This allows researchers to explore various structural analogs by introducing different substituents at strategic positions on the molecule. Such modifications can fine-tune the pharmacological properties of the compound, leading to improved potency, selectivity, and pharmacokinetic profiles.
In addition to its applications in kinase inhibition and CNS disorders, 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester has shown potential in combating infectious diseases. The growing threat of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. The unique structure of this compound makes it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.
The synthesis of 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Researchers have explored various synthetic routes, including cyclization reactions, nucleophilic substitutions, andesterifications, to construct the desired molecular framework efficiently.
The pharmacokinetic properties of this compound are also an area of active research. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Studies have shown that 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester exhibits favorable pharmacokinetic characteristics, including good solubility and moderate oral bioavailability. These properties make it a promising candidate for further clinical development.
As research in pharmaceutical chemistry continues to advance, the demand for innovative compounds like 2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester is expected to grow. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic solutions. The unique properties of this compound make it a valuable tool in drug discovery pipelines aimed at addressing unmet medical needs.
In conclusion, 2-Thiophen-2 - yl - piperidine - 1 - carboxylic acid tert - butyl ester (CAS No. 197247 - 39 - 5) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features enable interactions with various biological targets, making it suitable for treating diverse diseases. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring new therapeutic avenues where this compound could make a meaningful impact on human health.
197247-39-5 (2-Thiophen-2-yl-piperidine-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)